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Compound of Interest

Compound Name: 2,4-Dihydroxybenzaldehyde

Cat. No.: B120756 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for 2,4-
Dihydroxybenzaldehyde

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2,4-Dihydroxybenzaldehyde.

By adhering to these protocols, you can ensure a secure laboratory environment and maintain

the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dihydroxybenzaldehyde is a chemical that requires careful handling due to its potential

health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][2][3][4][5] It is also harmful to aquatic life with long-lasting effects.

[3] Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[1][2]

To prevent eye contact which

can cause serious irritation.[1]

[2][3][4][5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[1][2][3]

To prevent skin contact which

can cause irritation.[1][2][3][4]

[5]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

[2]

To prevent skin exposure.[2]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[1]

To be used when dust is

generated and ventilation is

inadequate to prevent

respiratory tract irritation.[1][2]

[3][4]

Operational Plan: From Receipt to Use
A systematic approach to handling 2,4-Dihydroxybenzaldehyde is crucial for minimizing

exposure and ensuring safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][6][7][8]
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The substance is air-sensitive, so it should be stored under an inert atmosphere if possible.

[1][2][6]

Store locked up.[1][4][6]

2. Handling and Preparation:

All handling should be conducted in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust.[2]

Avoid the formation of dust and aerosols.[1]

Use personal protective equipment as specified in Table 1.

Do not eat, drink, or smoke when using this product.[1][3][4]

Wash hands thoroughly after handling.[1][2][4]

3. In Case of Exposure:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][2]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1][2]

Remove contaminated clothing.[3][6]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1][2]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1][2]

Disposal Plan: Managing Waste Safely
Proper disposal of 2,4-Dihydroxybenzaldehyde and its containers is critical to prevent

environmental contamination and ensure compliance with regulations.

1. Chemical Waste:
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Dispose of this material and its container as hazardous waste.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[1]

Do not allow the product to enter drains.[1][6]

2. Contaminated PPE and Materials:

Dispose of contaminated gloves and other protective equipment after use in accordance with

applicable laws and good laboratory practices.[1]

Handle uncleaned containers like the product itself.[1]

Quantitative Data Summary
Table 2: Toxicological and Physical Data

Parameter Value Reference

Acute Toxicity (Oral, Rat) LD50: 400 mg/kg [1][2]

Acute Toxicity (Oral, Mouse) LD50: 1380 mg/kg [2]

Melting Point 133 - 138 °C [4]

Boiling Point 220 - 228 °C @ 22 mmHg [4]

Occupational Exposure Limits No data available [1][2]

Workflow for Safe Handling of 2,4-
Dihydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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